Cas no 1076199-16-0 (2-(N-Boc-amino)-3-(2-carboxyethylamino)-3-oxopropanoic Acid)

• Product Name: 2-(N-Boc-amino)-3-(2-carboxyethylamino)-3-oxopropanoic Acid
• CAS No: 1076199-16-0
• MF: C₁₁H₁₈N₂O₇
• MW: 290.269823551178
• CID: 1062681
• PubChem ID: 45038385
• Update Time: 2025-04-20

2-(N-Boc-amino)-3-(2-carboxyethylamino)-3-oxopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-Boc-amino)-3-(2-carboxyethylamino)-3-oxopropanoic Acid
• 3-(2-carboxyethylamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxopropanoic acid
• N-(tert-Butoxycarbonyl)-3-oxidanylideneseryl-beta-alanine
• 1076199-16-0
• DB-312894
• DTXSID40661816

• Inchi： 1S/C11H18N2O7/c1-11(2,3)20-10(19)13-7(9(17)18)8(16)12-5-4-6(14)15/h7H,4-5H2,1-3H3,(H,12,16)(H,13,19)(H,14,15)(H,17,18)
• InChI Key： XCFFIJUYJMERIS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(NCCC(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.11100
• Monoisotopic Mass: 290.11140092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 149.01000
• LogP: 0.59990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides